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Compound of Interest |

Compound Name: Methyl succinyl chloride
CAS No.: 44806-45-3
Cat. No.: B3060499
Get Quote
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Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Methyl Succinyl Chloride, a
bifunctional reagent widely utilized in organic synthesis. Its structure, incorporating both a
methyl ester and a reactive acyl chloride, makes it a valuable building block for the introduction
of a four-carbon chain with differentiated termini, a common motif in pharmaceuticals and
advanced materials. This guide details its chemical and physical properties, provides
established experimental protocols for its synthesis and application, and outlines its key
structural and reactive characteristics.

Chemical Structure and Identifiers

Methyl Succinyl Chloride, systematically named methyl 4-chloro-4-oxobutanoate, is the
monomethyl ester and monoacyl chloride derivative of succinic acid. The molecule consists of
a four-carbon backbone with a methyl ester at one terminus and a highly reactive acyl chloride
at the other.

Caption: 2D Structure of Methyl Succinyl Chloride.
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Table 1: Chemical Identifiers

Identifier Value Reference

methyl 4-chloro-4-
IUPAC Name [1]
oxobutanoate

Methyl succinyl chloride, 3-
(Carbomethoxy)propionyl
chloride, Methyl 3-
Synonyms (chloroformyl)propionate,
Succinic acid monomethyl
ester chloride, 4-Methoxy-4-

oxobutanoyl chloride

CAS Number 1490-25-1 [1]
Molecular Formula CsH7CIOs [1]
Molecular Weight 150.56 g/mol

InChi Key SRXOJMOGPYFZKC- (]

UHFFFAOYSA-N

Canonical SMILES COC(=0)CCC(=0)Cl [1]

Physicochemical Properties

Methyl Succinyl Chloride is a colorless to pale yellow liquid with a pungent odor,
characteristic of acyl chlorides.[2] It is sensitive to moisture and should be handled under
anhydrous conditions to prevent hydrolysis.

Table 2: Physicochemical Data
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Property Value Reference
Clear, colorless to light yellow

Appearance o [1]
liquid

Boiling Point 58-65 °C at 3 mmHg [3]

Density 1.223 g/mL at 25 °C [3]

Refractive Index (n20/D)

1.440

[3]

Flash Point

74 °C (165.2 °F) - closed cup

[2](3]

Solubility

Reacts violently with water.
Soluble in common anhydrous
organic solvents (e.qg.,
dichloromethane, THF, diethyl
ether).

[2]

Stability

Moisture-sensitive. Stable
under recommended storage
conditions (refrigerated, under

inert atmosphere).

Spectroscopic Data

While full experimental spectra are not widely published in public databases, the structural

features of Methyl Succinyl Chloride lead to predictable spectroscopic signals. Commercial

suppliers confirm that the infrared spectrum of their material conforms to the expected

structure.[1]

Table 3: Predicted Spectroscopic Characteristics
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Predicted Chemical Shift /

Technique Feature
Frequency
1H NMR (CDClIs) -O-CHs (s, 3H) 0 3.7 ppm
-CO-CHz- (t, 2H) 5 2.7 ppm
-CH2-COCI (t, 2H) 0 3.2 ppm
13C NMR (CDCls) CH3s-O- 552 ppm
-0-CO-CHa2- 4 29 ppm
-CH2-COCI 0 45 ppm
-O-C=0 (Ester) 0 173 ppm
-C=0 (Acyl Chloride) 0 174 ppm
IR (Neat) C=0 Stretch (Acyl Chloride) ~1800 cm™1! (strong)

C=0 Stretch (Ester)

~1740 cm~! (strong)

C-O Stretch

~1200-1100 cm~1 (strong)

Experimental Protocols
Synthesis of Methyl Succinyl Chloride

The synthesis of Methyl Succinyl Chloride is typically a two-step process starting from

succinic anhydride. The first step involves the selective mono-esterification to form the

precursor, Monomethyl succinate, followed by chlorination to yield the final product.
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Step 1: Mono-esterification

Methanol

Step 2: Chlorination
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Caption: Synthesis workflow for Methyl Succinyl Chloride.

Protocol 4.1.1: Synthesis of Monomethyl Succinate

This protocol is adapted from established procedures for the methanolysis of succinic

anhydride.[4]

e Materials:

o Succinic anhydride (1.0 eq)

o Anhydrous Methanol (1.2 eq)

e Procedure:

o To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add

succinic anhydride and anhydrous methanol.

o Heat the mixture to reflux with vigorous stirring. Continue heating for approximately 1-2

hours, or until all the succinic anhydride has dissolved and a homogeneous solution is

formed.
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o After the reaction is complete, remove the excess methanol under reduced pressure using
a rotary evaporator.

o The resulting residue will solidify upon cooling. If necessary, cool the flask in an ice bath to
promote crystallization.

o The resulting white solid, Monomethyl succinate, can be used in the next step without
further purification. The yield is typically high (>95%).

Protocol 4.1.2: Synthesis of Methyl Succinyl Chloride

This protocol is based on the conversion of a carboxylic acid to an acyl chloride using oxalyl
chloride.[1]

e Materials:

o Monomethyl succinate (1.0 eq)

o Oxalyl chloride (1.5 eq)

o Anhydrous Dichloromethane (DCM)

o N,N-Dimethylformamide (DMF) (catalytic amount, ~1-2 drops)
e Procedure:

o In a fume hood, dissolve Monomethyl succinate in anhydrous DCM in a round-bottom
flask equipped with a magnetic stirrer and a dropping funnel under an inert atmosphere
(e.g., Nitrogen or Argon).

o Add a catalytic amount of DMF (1-2 drops) to the solution.

o Slowly add oxalyl chloride dropwise to the stirred solution at room temperature. Vigorous
gas evolution (COz2, CO, HCI) will be observed. Maintain a steady but controlled rate of

addition.

o After the addition is complete, allow the reaction to stir at room temperature for 2 hours.
The reaction progress can be monitored by the cessation of gas evolution.
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o Once the reaction is complete, carefully concentrate the reaction mixture under reduced
pressure to remove the solvent and any excess oxalyl chloride.

o The resulting crude liquid is Methyl Succinyl Chloride. It can be purified by vacuum
distillation (58-65 °C at 3 mmHg) to yield a colorless liquid.

Application: Friedel-Crafts Acylation

Methyl Succinyl Chloride is an effective electrophile in Friedel-Crafts acylation reactions to
attach the 4-methoxy-4-oxobutanoyl group to aromatic rings, a key step in the synthesis of
various pharmaceutical intermediates.

Methyl Succinyl Chloride

\ Aryl Keto-Ester

Arene (e.g., Anisole) ———» DCM, 0°C to rt

>
/ T

AICI3

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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